(R)-1-(2-(Diphenylphosphino)phenyl)ethanamine
Overview
Description
“®-1-(2-(Diphenylphosphino)phenyl)ethanamine” is a chemical compound with the empirical formula C20H20NP . It is a white solid and is soluble in most organic solvent hydrocarbons such as dichloromethane and tetrahydrofuran, but insoluble in water . It is often used as a ligand in metal-catalyzed asymmetric reactions .
Synthesis Analysis
The compound is generally prepared from ®-α-methylbenzylamine . Initially, an intermediate is synthesized from ®-α-methylbenzylamine and chlorotrimethylsilane under a nitrogen atmosphere. Subsequently, this intermediate undergoes further lithiation and reacts with chlorodiphenylphosphine to give the target product .
Physical and Chemical Properties Analysis
The compound is a white solid with a melting point of 79-81°C . It is soluble in most organic solvent hydrocarbons such as dichloromethane and tetrahydrofuran, but insoluble in water .
Scientific Research Applications
Applications in Asymmetric Catalysis
- Ruthenium Complexes : (Yang, Alvarez-Gressier, Lugan, & Mathieu, 1997) explored the synthesis of RuCl2(PPh3)(L) complexes using trifunctional ligands including (R)-1-(diphenylphosphino) derivatives. These complexes exhibited high catalytic activity in the asymmetric transfer hydrogenation of acetophenone.
- Palladium Complexes : In the context of palladium complexes, (Ngcobo, Akiri, Ogweno, & Ojwach, 2021) demonstrated the synthesis of such complexes using ligands like (R)-1-phenyl-N-(1-(pyridin-2-yl)ethylidene)ethanamine and (R)-N-(2-(diphenylphosphino)benzylidene)-1-phenylethanamine. These complexes showed moderate catalytic activities in methoxycarbonylation reactions.
Crystal Structure and Molecular Studies
- Crystal Structure Analysis : The crystal and molecular structures of these complexes have been extensively studied to understand their catalytic properties and mechanisms. For instance, (B. Mcculloch, J. Halpern, M. Thompson, & C. Landis, 1990) examined the structure of a rhodium complex with a related ligand, providing insights into the mechanism of asymmetric hydrogenation.
Synthesis and Characterization
- New Chiral Ligands : Research such as that by (Togni, Breutel, Soares, Zanetti, Gerfin, Gramlich, Spindler, & Rihs, 1994) focused on the synthesis of new chiral ferrocenylphosphines for asymmetric catalysis, using ligands like (R)-1-[(S)-(diphenylphosphino)ferrocenyl]ethyl acetate.
Catalytic Applications
- Catalysis in Organic Synthesis : The use of these ligands in catalytic applications extends to various reactions in organic synthesis. For example, (M. Arisawa, Toriyama, & Yamaguchi, 2011) investigated rhodium-catalyzed phenylthiolation reactions of heteroaromatic compounds.
Catalytic Systems for Biofuel Production
- Manganese-Based Catalysts : A study by (King, Sparkes, Wingad, & Wass, 2020) reported manganese-based catalysts with ligands including 1,2-bis(diphenylphosphino)ethane for the production of biofuel alcohols via the Guerbet reaction.
Asymmetric Synthesis
- Asymmetric Grignard Cross-Coupling : The potential of these ligands in asymmetric synthesis was demonstrated in the work of (Hayashi, Konishi, Hioki, Kumada, Ratajczak, & Niedbala, 1981), where they were used in nickel-catalyzed asymmetric cross-coupling reactions.
Stabilization of Metal Complexes
- Copper(I) Stabilization : Ligands based on the (R)-1-(2-(Diphenylphosphino)phenyl)ethanamine structure have been utilized to stabilize copper(I) complexes, as seen in (Tisato, Refosco, Bandoli, Pilloni, & Corain, 1994).
Safety and Hazards
Properties
IUPAC Name |
(1R)-1-(2-diphenylphosphanylphenyl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20NP/c1-16(21)19-14-8-9-15-20(19)22(17-10-4-2-5-11-17)18-12-6-3-7-13-18/h2-16H,21H2,1H3/t16-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPFJIPHGQGHIMM-MRXNPFEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20NP | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10855644 | |
Record name | (1R)-1-[2-(Diphenylphosphanyl)phenyl]ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10855644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
192057-60-6 | |
Record name | (1R)-1-[2-(Diphenylphosphanyl)phenyl]ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10855644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 192057-60-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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